(5-Bromofuran-2-yl)-[5-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-2-yl]methanone

• IUPAC Name: (5-bromofuran-2-yl)-[5-(3,4-dimethoxyphenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-2-yl]methanone
• InChI: InChI=1S/C22H18BrFN2O4/c1-28-18-8-5-14(11-20(18)29-2)16-12-17(13-3-6-15(24)7-4-13)26(25-16)22(27)19-9-10-21(23)30-19/h3-11,17H,12H2,1-2H3
• InChI Key: QJCGFWIIVRGFFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)F)C(=O)C4=CC=C(O4)Br)OC
• Molecular Formula: C22H18BrFN2O4
• Molecular Weight: 473.3 g/mol

Description

The compound is a pyrazoline derivative. Pyrazolines are a class of organic compounds characterized by a five-membered ring structure with three carbon atoms and two nitrogen atoms. They are known for their diverse pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.

Scientific Research Applications

1. Cytotoxicity Testing on Cancer Cell Lines

Research has shown that related compounds, specifically 2-aroyl-5-bromobenzo[b]furan-3-ol derivatives, have been tested for their cytotoxic effects on various human cancer cell lines, including Hep-G2 (liver cancer), MCF7 (breast cancer), and others. These compounds, including those with bromo and fluoro substituents, showed good inhibitory abilities, indicating potential as anti-cancer agents (Nguyễn Tiến Công et al., 2020).

2. Carbonic Anhydrase Inhibition for Medical Applications

Derivatives of bromophenols, including those with dimethoxyphenyl structures, have demonstrated inhibitory properties against human cytosolic carbonic anhydrase II. This enzyme is a target for drug development in treating conditions like glaucoma, epilepsy, and osteoporosis. The synthesized compounds exhibited a range of inhibitory capacities, suggesting their potential for developing new therapeutic agents (H. T. Balaydın et al., 2012).

3. Anti-inflammatory and Antibacterial Properties

Studies on pyrazoline derivatives have shown that compounds with substituted phenyl and furanyl groups exhibit significant anti-inflammatory and antibacterial activities. These compounds have been synthesized using both conventional and microwave irradiation methods, indicating their potential as templates for developing new anti-inflammatory drugs (P. Ravula et al., 2016).

4. Anticancer Properties in Benzofuran Derivatives

Similar compounds, such as 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives, have been identified as potent anti-tumor agents. These derivatives show selective cytotoxicity against tumorigenic cell lines, indicating their potential use in cancer treatment (I. Hayakawa et al., 2004).

5. Antibacterial and Antifungal Activities

Derivatives of pyrrolylnaphtho[2,1-b] furan have shown moderate antibacterial and antifungal activities. This suggests the potential of such compounds, including those with bromofuran and dimethoxyphenyl groups, in developing new antimicrobial agents (Joshi S.D et al., 2010).